5-Benzyl-1-oxa-5-azaspiro[2.4]heptane

Specification

• CAS No.: 97266-84-7
• Molecular Formula: C12H15NO
• Molecular Weight: 189.25 g/mol
• IUPAC Name: 6-benzyl-1-oxa-6-azaspiro[2.4]heptane
• Standard InChI: InChI=1S/C12H15NO/c1-2-4-11(5-3-1)8-13-7-6-12(9-13)10-14-12/h1-5H,6-10H2
• Standard InChI Key: WRAHFEWSPIEFTP-UHFFFAOYSA-N
• SMILES: C1CN(CC12CO2)CC3=CC=CC=C3
• Canonical SMILES: C1CN(CC12CO2)CC3=CC=CC=C3

Introduction

5-Benzyl-1-oxa-5-azaspiro[2.4]heptane is a complex organic compound characterized by its unique spirocyclic structure, which includes both nitrogen and oxygen atoms within a seven-membered ring system. This compound has garnered attention for its potential applications in chemical synthesis and medicinal chemistry. The molecular formula of 5-Benzyl-1-oxa-5-azaspiro[2.4]heptane is C12H15NO, with a molecular weight of approximately 189.25 g/mol.

Synthesis and Preparation Methods

The synthesis of 5-Benzyl-1-oxa-5-azaspiro[2.4]heptane can be achieved through various chemical reactions. While specific detailed synthesis methods for this compound are not widely documented, similar compounds in the azaspiroheptane family often involve complex multi-step processes, including cyclization reactions and the use of specific reagents like oxammonium hydrochloride.

Storage and Handling

To maintain stability and safety, 5-Benzyl-1-oxa-5-azaspiro[2.4]heptane should be stored in a sealed container in a dry environment at a temperature range of 2-8°C.

Analytical Techniques

This compound can be analyzed using various techniques such as Nuclear Magnetic Resonance (NMR), High-Performance Liquid Chromatography (HPLC), Liquid Chromatography-Mass Spectrometry (LC-MS), and Ultra-Performance Liquid Chromatography (UPLC).

Safety Considerations

5-Benzyl-1-oxa-5-azaspiro[2.4]heptane is classified as harmful if swallowed, with a warning for acute oral toxicity. Proper handling and safety precautions are essential when working with this compound.